Cas no 1262014-89-0 (4-Bromo-3-cyanocinnamic acid)

• Product Name: 4-Bromo-3-cyanocinnamic acid
• CAS No: 1262014-89-0
• MF: C₁₀H₆BrNO₂
• MW: 252.064141750336
• CID: 4949093
• Update Time: 2025-06-24

4-Bromo-3-cyanocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-cyanocinnamic acid

• Inchi： 1S/C10H6BrNO2/c11-9-3-1-7(2-4-10(13)14)5-8(9)6-12/h1-5H,(H,13,14)/b4-2+
• InChI Key： JTHRXXWFGPWUGS-DUXPYHPUSA-N
• SMILES： BrC1C=CC(/C=C/C(=O)O)=CC=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 2.3
• Topological Polar Surface Area: 61.1

Additional information on 4-Bromo-3-cyanocinnamic acid

Introduction to 4-Bromo-3-cyanocinnamic Acid (CAS No. 1262014-89-0)

4-Bromo-3-cyanocinnamic acid (CAS No. 1262014-89-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom and a cyano group attached to a cinnamic acid backbone. The combination of these functional groups imparts distinct chemical properties and biological activities, making it a valuable candidate for various applications.

The molecular formula of 4-Bromo-3-cyanocinnamic acid is C₉H₅BrNO₂, and its molecular weight is approximately 237.04 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. These physical properties facilitate its use in laboratory settings and pharmaceutical formulations.

In recent years, 4-Bromo-3-cyanocinnamic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of cellular signaling pathways. Research has shown that this compound can inhibit the activity of certain kinases, which are enzymes involved in the regulation of cell growth, proliferation, and survival. For instance, studies have demonstrated that 4-Bromo-3-cyanocinnamic acid can selectively inhibit the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle progression.

The ability of 4-Bromo-3-cyanocinnamic acid to modulate kinase activity has significant implications for cancer therapy. CDK inhibitors have shown promise in preclinical studies for their ability to induce cell cycle arrest and apoptosis in cancer cells. This makes 4-Bromo-3-cyanocinnamic acid a potential lead compound for the development of novel anticancer drugs. Additionally, the compound's selective inhibition of specific kinases may reduce off-target effects and improve the safety profile of therapeutic agents.

Beyond its role in cancer research, 4-Bromo-3-cyanocinnamic acid has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have shown that 4-Bromo-3-cyanocinnamic acid can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This anti-inflammatory effect may be mediated through the inhibition of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory responses.

The pharmacokinetic properties of 4-Bromo-3-cyanocinnamic acid have also been evaluated to assess its potential as a therapeutic agent. Preclinical studies have demonstrated that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a reasonable half-life and low clearance rate. These properties are essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects.

In addition to its therapeutic applications, 4-Bromo-3-cyanocinnamic acid has been used as a building block in organic synthesis. Its unique functional groups make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. For example, researchers have utilized this compound to synthesize derivatives with enhanced potency or improved pharmacological profiles. These derivatives have been tested for their efficacy in various disease models, further expanding the potential applications of this versatile compound.

The safety profile of 4-Bromo-3-cyanocinnamic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further studies are needed to fully characterize its safety profile in humans.

In conclusion, 4-Bromo-3-cyanocinnamic acid (CAS No. 1262014-89-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents, particularly in the areas of cancer and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in modern drug discovery efforts.